2-Tert-butyl-8-tert-pentyl-1,2,4-triazaspiro[4.5]decane-3-thione

• Molecular Formula: C16H31N3S
• Molecular Weight: 297.5 g/mol
• IUPAC Name: 2-tert-butyl-8-(2-methylbutan-2-yl)-1,2,4-triazaspiro[4.5]decane-3-thione
• InChI: InChI=1S/C16H31N3S/c1-7-15(5,6)12-8-10-16(11-9-12)17-13(20)19(18-16)14(2,3)4/h12,18H,7-11H2,1-6H3,(H,17,20)
• InChI Key: VHDUHRPUHKRIFJ-UHFFFAOYSA-N
• SMILES: CCC(C)(C)C1CCC2(CC1)NC(=S)N(N2)C(C)(C)C

Description

2-Tert-butyl-8-tert-pentyl-1,2,4-triazaspiro[4.5]decane-3-thione is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-Tert-butyl-8-tert-pentyl-1,2,4-triazaspiro[4.5]decane-3-thione is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the synthesis of bacterial cell wall components, leading to bacterial cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-Tert-butyl-8-tert-pentyl-1,2,4-triazaspiro[4.5]decane-3-thione exhibits low toxicity towards mammalian cells, making it a potentially safe compound for use in drug development. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Tert-butyl-8-tert-pentyl-1,2,4-triazaspiro[4.5]decane-3-thione in lab experiments is its broad-spectrum activity against bacteria, fungi, and viruses. Additionally, its low toxicity towards mammalian cells makes it a potentially safe compound for use in drug development. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in drug development.

Future Directions

There are several potential future directions for the study of 2-Tert-butyl-8-tert-pentyl-1,2,4-triazaspiro[4.5]decane-3-thione. One direction is the optimization of its use in drug development, particularly in the development of new antibacterial, antifungal, and antiviral drugs. Another direction is the study of its potential use as a corrosion inhibitor and as a ligand in coordination chemistry. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 2-Tert-butyl-8-tert-pentyl-1,2,4-triazaspiro[4.5]decane-3-thione involves the reaction of tert-butylamine, tert-pentylamine, and carbon disulfide in the presence of a base catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified using chromatography techniques.

Scientific Research Applications

2-Tert-butyl-8-tert-pentyl-1,2,4-triazaspiro[4.5]decane-3-thione has been studied for its potential application in various scientific fields. It has been found to exhibit antibacterial, antifungal, and antiviral activities, making it a promising candidate for the development of new drugs. Additionally, this compound has been studied for its potential use as a corrosion inhibitor and as a ligand in coordination chemistry.